Cas no 946355-31-3 (N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide)

• Product Name: N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide
• CAS No: 946355-31-3
• MF: C₂₀H₂₀N₄O₂
• MW: 348.398404121399
• CID: 6086626
• PubChem ID: 42474407
• Update Time: 2025-05-24

N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide
• N-[4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl]benzamide
• 946355-31-3
• AKOS024648666
• N-(4-((6-ethoxy-2-methylpyrimidin-4-yl)amino)phenyl)benzamide
• N-{4-[(6-ethoxy-2-methylpyrimidin-4-yl)amino]phenyl}benzamide
• F2444-0074

• Inchi： 1S/C20H20N4O2/c1-3-26-19-13-18(21-14(2)22-19)23-16-9-11-17(12-10-16)24-20(25)15-7-5-4-6-8-15/h4-13H,3H2,1-2H3,(H,24,25)(H,21,22,23)
• InChI Key： FJQHFUVOOROTDM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC2C=C(OCC)N=C(C)N=2)C=C1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 348.15862589g/mol
• Monoisotopic Mass: 348.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 76.1Ų

Additional information on N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide

Introduction to N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide (CAS No. 946355-31-3)

N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide, a compound with the CAS number 946355-31-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure of N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide incorporates a benzamide moiety linked to a pyrimidine derivative, which is a common motif in drug design for its ability to interact with biological targets.

The benzamide group is known for its role in modulating various biological pathways, while the pyrimidine ring provides additional binding sites for target interaction. This combination has been explored in the development of compounds with anti-inflammatory, anticancer, and antimicrobial properties. Recent studies have highlighted the importance of such structural features in enhancing drug efficacy and selectivity.

In the realm of contemporary pharmaceutical research, N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide has been investigated for its potential as an inhibitor of key enzymes involved in disease progression. For instance, preliminary in vitro studies suggest that this compound may interfere with the activity of enzymes such as kinases and phosphodiesterases, which are crucial in signal transduction pathways. By modulating these pathways, the compound could exhibit therapeutic effects in conditions characterized by aberrant signaling.

The ethoxy and methyl substituents on the pyrimidine ring contribute to the compound's solubility and metabolic stability, which are critical factors in drug development. These features ensure that the compound can be effectively absorbed, distributed, metabolized, and excreted (ADME) by the body, thereby improving its pharmacokinetic profile. Furthermore, the presence of these substituents may also influence the compound's interactions with biological targets, potentially enhancing its binding affinity and selectivity.

One of the most compelling aspects of N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide is its potential application in targeted therapy. The benzamide moiety is known to interact with proteins involved in cell proliferation and differentiation, making it a promising candidate for treating diseases such as cancer. Additionally, the pyrimidine derivative has shown promise in inhibiting enzymes that are overexpressed in certain pathological conditions. This dual functionality makes the compound a versatile tool for therapeutic intervention.

Recent advances in computational chemistry have enabled researchers to predict the binding interactions of N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide with biological targets more accurately. These simulations have provided valuable insights into how the compound interacts with proteins at an atomic level, helping to refine its structure for improved efficacy. Such computational approaches are increasingly integral to drug discovery pipelines, allowing for rapid screening and optimization of potential candidates.

The synthesis of N-{4-(6-ethoxy-2-methylpyrimidin-4-yl)aminophenyl}benzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of functional groups such as hydroxyl and amine moieties must be carefully managed to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, reducing costs and improving scalability for potential clinical use.

Evaluation of N-{4-(6-ethoxy-2-methylpyrimidin-4-yIAMINOPHENYL}BENZAMIDE in preclinical models has provided preliminary evidence of its therapeutic potential. Animal studies have shown that it can modulate inflammatory responses and inhibit tumor growth without significant side effects. These findings are encouraging but require further validation through clinical trials before it can be considered for human use. The rigorous testing process ensures that only compounds with demonstrated safety and efficacy reach patients.

The future development of N-{4-(6-Ethoxy)-2-MethylPyrimidin]-Aminophenyl}Benzamide will likely involve collaboration between academic researchers and pharmaceutical companies. Such partnerships can accelerate the translation of laboratory findings into clinical applications by leveraging expertise across different disciplines. The integration of innovative technologies such as artificial intelligence (AI) and machine learning (ML) may also play a role in optimizing its design and improving its pharmacological properties.

In conclusion, N-{4-(6-Ethoxy)-2-MethylPyrimidin]-Aminophenyl}Benzamide (CAS No. 946355-31-3) represents a promising candidate for therapeutic intervention due to its unique structural features and potential biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, making it a subject of great interest in pharmaceutical chemistry. As our understanding of disease mechanisms evolves, compounds like this one may play a pivotal role in developing novel treatments for various conditions.